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Compound of Interest

Compound Name: 5-Formyl-2-methylbenzonitrile

Cat. No.: B1319385 Get Quote

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

This technical guide provides an in-depth overview of 5-Formyl-2-methylbenzonitrile, a

specialized chemical compound with applications in proteomics and as a building block in

synthetic chemistry. The document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical properties, synthesis, and

potential applications.

Chemical and Physical Properties
5-Formyl-2-methylbenzonitrile is a substituted aromatic compound containing both a nitrile

and a formyl (aldehyde) functional group. These groups confer specific reactivity, making it a

valuable intermediate for the synthesis of more complex molecules, including heterocyclic

compounds.[1] Its properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1319385?utm_src=pdf-interest
https://www.benchchem.com/product/b1319385?utm_src=pdf-body
https://www.benchchem.com/product/b1319385?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528211/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₉H₇NO [2][3]

Molecular Weight 145.16 g/mol [2][3]

CAS Number 27613-36-1 [2][3]

Appearance Solid (form may vary) -

Synonyms

3-cyano-4-

methylbenzaldehyde, 5-formyl-

2-methyl-benzonitrile

[4]

Synthesis of 5-Formyl-2-methylbenzonitrile
While a specific, detailed protocol for the synthesis of 5-Formyl-2-methylbenzonitrile is not

readily available in the literature, a plausible synthetic route can be derived from established

methods for analogous compounds, such as 2-Fluoro-5-formylbenzonitrile.[5] A common

approach involves the cyanation of a corresponding bromo-aldehyde precursor.

Proposed Synthetic Workflow
The following diagram illustrates a potential two-step synthesis of 5-Formyl-2-
methylbenzonitrile from 5-bromo-2-methylbenzaldehyde. This workflow is based on

analogous preparations of similar benzonitrile derivatives.
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Step 1: Cyanation Reaction

Step 2: Purification

5-bromo-2-methylbenzaldehyde

Reaction Mixture

Cuprous Cyanide (CuCN) High-boiling solvent (e.g., NMP or DMF)

Crude 5-Formyl-2-methylbenzonitrile

Heat (e.g., 150-170°C)

Crude Product

Work-up (e.g., extraction with ethyl acetate)

Column Chromatography

Purified 5-Formyl-2-methylbenzonitrile
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Cells or Lysate

Incubate with 5-Formyl-2-methylbenzonitrile

Protein Labeling (Schiff base formation)

Reduction (e.g., with NaBH3CN)

Stable Covalent Adduct

Protein Digestion (e.g., with Trypsin)

Peptide Mixture

LC-MS/MS Analysis

Identification of Labeled Proteins and Sites
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Protein Active Site

Nitrile-Containing Ligand
Aromatic Residue (e.g., Phe, Tyr)

H-bond Donor (e.g., Ser, Arg)

Hydrophobic Pocket

Benzonitrile Moiety

π-π Stacking

H-bond/Polar Interaction

Other Functional Groups Hydrophobic Interaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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